Cas no 2229593-51-3 (tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• CAS No: 2229593-51-3
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 6236683
• PubChem ID: 165698902
• Update Time: 2025-07-28

tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• 2229593-51-3
• EN300-1887034
• tert-butyl N-[1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-yl]carbamate

• Inchi： 1S/C14H26N4O2/c1-9-12(10(2)18(6)17-9)7-11(8-15)16-13(19)20-14(3,4)5/h11H,7-8,15H2,1-6H3,(H,16,19)
• InChI Key： XUCPLTDXIWESQU-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C(C)=NN(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate

Research Brief on tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate (CAS: 2229593-51-3)

The compound tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate (CAS: 2229593-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and carbamate functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeted therapies.

One of the key areas of investigation involves the role of this compound in modulating protein-protein interactions (PPIs) and enzyme activity. Researchers have identified its structural versatility as a valuable asset in designing selective inhibitors for challenging biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for developing allosteric modulators of immune-related kinases, offering new avenues for treating autoimmune disorders.

The synthesis and optimization of tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate have also been a focus of recent research. Advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, have been employed to predict its binding affinities and reactivity patterns. These studies have provided valuable insights into the compound's stereoelectronic properties, which are crucial for its pharmacological activity.

In addition to its therapeutic potential, this compound has shown promise in chemical biology applications. Recent work has highlighted its utility as a versatile building block for constructing complex molecular architectures, including macrocyclic compounds and peptidomimetics. Its stability under physiological conditions makes it particularly suitable for in vivo studies, as evidenced by its successful incorporation into several preclinical drug candidates.

Looking ahead, researchers are exploring the broader implications of this compound in personalized medicine and targeted drug delivery systems. Its ability to serve as a linker molecule in antibody-drug conjugates (ADCs) and other bioconjugates is currently under investigation, with preliminary results suggesting enhanced tumor-specific targeting capabilities. As the field continues to evolve, tert-butyl N-1-amino-3-(trimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate is poised to play an increasingly important role in bridging the gap between chemical synthesis and biological applications.